Cas no 20178-34-1 (2-Propanol,1-[2-(2-ethoxy-1-methylethoxy)-1-methylethoxy]-)

• Product Name: 2-Propanol,1-[2-(2-ethoxy-1-methylethoxy)-1-methylethoxy]-
• CAS No: 20178-34-1
• MF: C₁₁H₂₄O₄
• MW: 220.305864334106
• CID: 270469
• PubChem ID: 29980
• Update Time: 2025-04-19

2-Propanol,1-[2-(2-ethoxy-1-methylethoxy)-1-methylethoxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-[2-(2-ethoxy-1-methylethoxy)-1-methylethoxy]-
• 1-({1-[(1-Ethoxy-2-propanyl)oxy]-2-propanyl}oxy)-2-propanol
• 1-[2-(2-Dimethylamino-aethoxy)-phenyl]-aethanon, Hydrochlorid
• 1-[2-(2-ethoxy-1-methyl-ethoxy)-1-methyl-ethoxy]-propan-2-ol
• 2-(2-acetylphenoxy)ethyl-dimethylazanium chloride
• 2-(2-acetylphenoxy)-N,N-dimethylethanaminium chloride
• ACETOPHENONE, 2'-(2-(DIMETHYLAMINO)ETHOXY)-, HYDROCHLORIDE
• Acetophenone, 6'-(2-(dimethylamino)ethoxy)-, hydrochloride
• LS-13519
• tripropylene glycol monoethyl ether
• TRIPROPYLENE GLYCOL, ETHYL ETHER ISOMER
• 20178-34-1
• SCHEMBL16421
• Tripropylene glycol, monoethyl ether
• DTXSID00942234
• 1-({1-[(1-ETHOXYPROPAN-2-YL)OXY]PROPAN-2-YL}OXY)PROPAN-2-OL

• Inchi： 1S/C11H24O4/c1-5-13-7-10(3)15-8-11(4)14-6-9(2)12/h9-12H,5-8H2,1-4H3
• InChI Key： KXOXLYRTAZLDIS-UHFFFAOYSA-N
• SMILES： O(C(C)COCC)CC(C)OCC(C)O

Computed Properties

• Exact Mass: 220.16752
• Monoisotopic Mass: 220.167459
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.9
• XLogP3: 0.8

Experimental Properties

• Density: 0.9485 (rough estimate)
• Boiling Point: 281.25°C (rough estimate)
• Flash Point: 128.3°C
• Refractive Index: 1.4270 (estimate)
• PSA: 47.92